Cas no 866009-41-8 ([4-(4-chlorophenyl)-7-thia-2,5-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5-trien-3-yl]methanol)

• Product Name: [4-(4-chlorophenyl)-7-thia-2,5-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5-trien-3-yl]methanol
• CAS No: 866009-41-8
• MF: C₁₆H₁₅ClN₂OS
• MW: 318.821101427078
• MDL: MFCD05670237
• CID: 5235284
• Update Time: 2026-03-08

[4-(4-chlorophenyl)-7-thia-2,5-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5-trien-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

• [4-(4-chlorophenyl)-7-thia-2,5-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5-trien-3-yl]methanol

• MDL： MFCD05670237
• Inchi： 1S/C16H15ClN2OS/c17-11-7-5-10(6-8-11)15-13(9-20)19-12-3-1-2-4-14(12)21-16(19)18-15/h5-8,20H,1-4,9H2
• InChI Key： LAFZZYUFSKZFOR-UHFFFAOYSA-N
• SMILES： S1C2CCCCC=2N2C(CO)=C(C3=CC=C(Cl)C=C3)N=C12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on [4-(4-chlorophenyl)-7-thia-2,5-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5-trien-3-yl]methanol

Comprehensive Overview of [4-(4-chlorophenyl)-7-thia-2,5-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5-trien-3-yl]methanol (CAS No. 866009-41-8)

The compound [4-(4-chlorophenyl)-7-thia-2,5-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5-trien-3-yl]methanol, identified by its CAS No. 866009-41-8, is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique tricyclic framework, incorporating a thiadiazole moiety and a chlorophenyl substituent, makes it a promising candidate for various applications, particularly in drug discovery and material science. Researchers are increasingly exploring its potential due to its distinctive chemical properties and biological activity.

One of the most intriguing aspects of this compound is its tricyclic core structure, which combines a 7-thia-2,5-diazatricyclo[6.4.0.0^{2,6}]dodeca skeleton with a methanol functional group. This structural feature is rare in synthetic chemistry and has been linked to enhanced stability and reactivity. The presence of the 4-chlorophenyl group further contributes to its lipophilicity, which is a critical factor in its pharmacokinetic properties. These characteristics make it a subject of interest for scientists working on central nervous system (CNS) therapeutics and enzyme inhibition studies.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in precision medicine and targeted drug delivery. The compound CAS No. 866009-41-8 aligns with these trends, as its modular structure allows for further derivatization to optimize bioactivity. For instance, its methanol group can be easily modified to enhance solubility or binding affinity, making it a versatile scaffold for medicinal chemistry. This adaptability has led to its inclusion in high-throughput screening programs aimed at identifying new small-molecule inhibitors for various diseases.

Another area where this compound shows promise is in material science. Its rigid tricyclic architecture and aromatic chlorophenyl component make it a potential candidate for developing advanced organic semiconductors or photovoltaic materials. Researchers are investigating its electronic properties, such as charge transport and light absorption, to determine its suitability for next-generation optoelectronic devices. This interdisciplinary appeal underscores its importance beyond traditional pharmaceutical applications.

From a synthetic perspective, the preparation of [4-(4-chlorophenyl)-7-thia-2,5-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5-trien-3-yl]methanol involves multi-step organic transformations, often requiring catalyzed cyclization and selective functionalization. Recent publications have highlighted innovative routes to improve yield and purity, addressing challenges such as regioselectivity and stereocontrol. These advancements are crucial for scaling up production and ensuring reproducibility in industrial and academic settings.

Given the growing interest in sustainable chemistry, efforts are also underway to develop greener synthetic protocols for this compound. For example, researchers are exploring microwave-assisted synthesis and biocatalytic methods to reduce waste and energy consumption. Such initiatives align with global trends toward environmentally friendly manufacturing and could enhance the compound's commercial viability.

In conclusion, [4-(4-chlorophenyl)-7-thia-2,5-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5-trien-3-yl]methanol (CAS No. 866009-41-8) represents a fascinating intersection of chemistry, biology, and materials science. Its unique structure, combined with its potential applications in drug development and advanced materials, positions it as a compound of significant scientific and industrial value. As research continues to uncover its full potential, it is likely to remain a focal point in the quest for innovative solutions to contemporary challenges in health and technology.